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Core Specifications of Sulfalene-13C6

The table below summarizes the key technical data for this compound:

Specification

Details

Catalog Number

Synonyms

Chemical Formula

Molecular Weight

Purity

Parent Compound

Unlabeled CAS No.

HY-A0130S [1]

Sulfametopyrazine-13C6 [1]

C513C6H12N403S [1]

286.26 g/mol [1]

> 99.0% [1]

Sulfalene (Sulfametopyrazine) [2]

152-47-6 [2]

Definition and Primary Research Applications

Sulfalene-13C6 serves as a 13C-labeled version of the pharmaceutical compound Sulfalene. The

incorporation of heavy isotopes does not alter the fundamental chemical or biological properties of the
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molecule but provides a distinct mass signature that can be detected by analytical instruments [1].

Its primary application is as a tracer and internal standard [1]:

e As a Tracer: It allows researchers to track the pathway and metabolism of the Sulfalene molecule
through a biological system.

¢ As an Internal Standard: It is added in a known quantity to samples before analysis. Because its
heavy isotope signature is distinguishable from the natural, unlabeled compound, it enables highly
accurate quantification of Sulfalene in complex mixtures, correcting for losses during sample
preparation and variations in instrument response [1].

Experimental Methodology for Analysis

While the search results do not contain a specific protocol for Sulfalene-13C6, a relevant and advanced
method for the stable isotope analysis of similar sulfonamide antibiotics involves Derivatization-Gas

Chromatography-Isotope Ratio Mass Spectrometry (derivatization-GC-IRMS) [3].

This technique is used for precise measurement of nitrogen isotope ratios at natural abundance, which can
help trace the origin and degradation of sulfonamides in the environment. The workflow for such an analysis

can be visualized as follows:
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Key steps in this workflow include [3]:

e Derivatization: The sulfonamide is methylated using (trimethylsilyl)diazomethane (TMSD). This
chemical step is crucial as it reduces the compound's polarity, making it suitable for analysis by Gas
Chromatography. For accurate isotope analysis, this reaction must be quantitative and reproducible.

e Sample Clean-up: The reaction mixture is evaporated to dryness under a gentle stream of nitrogen,
and the residue is reconstituted in a solvent like acetone before being passed through a nylon filter.

¢ GC-IRMS Analysis: The purified sample is injected into the GC-IRMS system. The gas
chromatograph separates the derivatized sulfalene from other compounds, which then enters the
isotope ratio mass spectrometer. The IRMS precisely measures the ratios of different nitrogen
isotopes (e.g., °N/**N) in the molecule.
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Key Takeaways for Researchers

¢ Primary Use: Sulfalene-13C6 is an essential tool for quantitative mass spectrometry in drug
metabolism and pharmacokinetics (DMPK) studies, ensuring data accuracy [1].

¢ Biological Activity: The labeled compound retains the biological activity of unlabeled Sulfalene,
which is an antimalarial agent and a long-acting sulfonamide antibacterial [1] [2].

e Advanced Technique: For researchers investigating environmental fate or source attribution,
compound-specific isotope analysis (CSIA) via derivatization-GC-IRMS provides a powerful,
though technically demanding, methodology [3].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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